5-Ethoxyspiro[2.3]hexan-1-amine hydrochloride

• IUPAC Name: 5-ethoxyspiro[2.3]hexan-2-amine;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c1-2-10-6-3-8(4-6)5-7(8)9;/h6-7H,2-5,9H2,1H3;1H
• InChI Key: YJTKYHQTFHMCAX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC2(C1)CC2N.Cl
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol

Description

5-Ethoxyspiro[2.3]hexan-1-amine hydrochloride is a chemical compound with the CAS Number: 2094312-44-2. It has a molecular weight of 177.67. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO.ClH/c1-2-10-6-3-8 (4-6)5-7 (8)9;/h6-7H,2-5,9H2,1H3;1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Role in Environmental Science

A study focused on the environmental impact of persistent organic pollutants like sulfamethoxazole, which contains N-amine groups similar to 5-Ethoxyspiro[2.3]hexan-1-amine hydrochloride, highlighted the significant presence of these compounds in various environmental matrices. The study emphasized the need for cleaner and sustainable technologies for the removal of such pollutants, considering the adverse effects they pose to the environment (Prasannamedha & Kumar, 2020).

Contribution to Polymer and Functional Materials Research

Research on the conversion of plant biomass to furan derivatives, which includes compounds similar to this compound, has pointed out the potential of these compounds in replacing non-renewable hydrocarbons. They are considered crucial in the development of new polymers, functional materials, and even fuels, signifying a move towards more sustainable and environmentally friendly sources (Chernyshev, Kravchenko, & Ananikov, 2017).

Importance in Medicinal Chemistry

Spirocyclic derivatives, which include structures similar to this compound, have been identified as having numerous biological activities, notably antioxidant properties. These compounds are structurally versatile, making them significant in the development of drugs aimed at treating diseases caused by oxidative stress, including cancer, diabetes, and neurodegenerative diseases (Acosta-Quiroga et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with it include H315, H319, and H335. These codes correspond to specific hazards, such as skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).